Cas no 1805473-07-7 (Methyl 6-bromo-3-nitropicolinate)

• Product Name: Methyl 6-bromo-3-nitropicolinate
• CAS No: 1805473-07-7
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4902301
• Update Time: 2025-05-25

Methyl 6-bromo-3-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-nitropicolinate

• Inchi： 1S/C7H5BrN2O4/c1-14-7(11)6-4(10(12)13)2-3-5(8)9-6/h2-3H,1H3
• InChI Key： CWUNCHXCWDTVAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 6-bromo-3-nitropicolinate

Methyl 6-Bromo-3-Nitropicolinate: A Comprehensive Overview

Methyl 6-bromo-3-nitropicolinate is a compound with the CAS number 1805473-07-7, and it belongs to the class of organic compounds known as methyl esters. This compound is characterized by its unique structure, which includes a methyl group attached to a 6-bromo-3-nitropicolinic acid moiety. The term picolinate refers to the pyridine-2-carboxylic acid derivative, and in this case, it is substituted with bromine and nitro groups at specific positions. These substituents significantly influence the chemical properties, reactivity, and potential applications of the compound.

The synthesis of methyl 6-bromo-3-nitropicolinate typically involves multi-step reactions, often starting from picolinic acid derivatives. The introduction of the bromine and nitro groups is achieved through electrophilic substitution reactions, which are well-documented in organic chemistry literature. Recent studies have explored the optimization of these reactions to improve yield and purity, leveraging advanced catalysts and reaction conditions. For instance, researchers have employed microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

One of the most notable applications of methyl 6-bromo-3-nitropicolinate lies in its use as an intermediate in pharmaceutical chemistry. The bromine and nitro groups serve as reactive handles for further functionalization, enabling the construction of complex molecular architectures. Recent advancements in medicinal chemistry have highlighted its potential in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. For example, derivatives of this compound have shown promising activity against certain enzymes involved in cancer cell proliferation.

In addition to its role in drug development, methyl 6-bromo-3-nitropicolinate has also found applications in materials science. Its ability to coordinate with metal ions makes it a valuable ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties, such as high surface area and tunable pore sizes, which are advantageous for gas storage and catalysis applications. Recent research has focused on optimizing the coordination behavior of this compound to enhance the stability and functionality of resulting materials.

The environmental impact of methyl 6-bromo-3-nitropicolinate is another area of active investigation. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under certain conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. However, further research is required to fully understand its ecological footprint and develop strategies for safe handling and disposal.

From a synthetic perspective, methyl 6-bromo-3-nitropicolinate serves as a versatile building block due to its multiple functional groups. Its methyl ester group can be readily hydrolyzed under basic or acidic conditions, providing access to the corresponding carboxylic acid or other derivatives. This versatility has made it a valuable reagent in both academic research and industrial settings.

In conclusion, methyl 6-bromo-3-nitropicolinate (CAS No: 1805473-07-7) is a multifaceted compound with significant potential across various fields. Its unique structure, reactivity, and functional groups make it an invaluable tool in pharmaceutical development, materials science, and synthetic chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing scientific innovation.